Cas no 1448037-37-3 (2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide)

• Product Name: 2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide
• CAS No: 1448037-37-3
• MF: C₁₇H₁₉ClN₄O
• MW: 330.811962366104
• CID: 6094727
• PubChem ID: 71807243
• Update Time: 2025-07-23

2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide
• 2-chloro-N-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)benzamide
• 1448037-37-3
• 2-chloro-N-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)benzamide
• 2-CHLORO-N-[4,6-DIMETHYL-2-(PYRROLIDIN-1-YL)PYRIMIDIN-5-YL]BENZAMIDE
• AKOS024560546
• F6438-0065

• Inchi： 1S/C17H19ClN4O/c1-11-15(21-16(23)13-7-3-4-8-14(13)18)12(2)20-17(19-11)22-9-5-6-10-22/h3-4,7-8H,5-6,9-10H2,1-2H3,(H,21,23)
• InChI Key： AUIDDZGBOMDOLC-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C(N2CCCC2)N=C1C)(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 330.1247389g/mol
• Monoisotopic Mass: 330.1247389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide

Comprehensive Overview of 2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide (CAS No. 1448037-37-3)

The compound 2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide (CAS No. 1448037-37-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with pyrrolidine and benzamide groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or intermediate in drug synthesis, aligning with current trends in targeted therapy development.

In recent years, the demand for highly functionalized pyrimidine derivatives has surged due to their versatility in medicinal chemistry. The presence of a chloro substituent and dimethyl groups in this compound enhances its reactivity, enabling precise modifications for structure-activity relationship (SAR) studies. This aligns with the growing focus on fragment-based drug design and small molecule therapeutics, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 1448037-37-3 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its pyrrolidin-1-yl moiety is particularly noteworthy, as this structural motif is prevalent in FDA-approved drugs targeting neurological and metabolic disorders. This connection to drug discovery hotspots makes the compound a subject of ongoing patent filings and preclinical investigations.

From an analytical perspective, 2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide exhibits distinct spectroscopic properties that facilitate its characterization. Nuclear magnetic resonance (NMR) studies reveal clear signals for the aromatic protons and pyrrolidine methylenes, while mass spectrometry confirms its molecular weight (C₁₇H₁₉ClN₄O). These features are crucial for quality control in contract manufacturing organizations (CMOs), a sector experiencing exponential growth.

Environmental and regulatory considerations for this compound follow standard protocols for research chemicals. While not classified as hazardous under current guidelines, proper handling procedures are recommended due to its low aqueous solubility and organic solvent compatibility. These properties make it suitable for high-throughput screening platforms, a technology increasingly adopted in pharmaceutical R&D.

The commercial availability of CAS 1448037-37-3 through specialty chemical suppliers has enabled broader accessibility for research institutions. Pricing trends indicate stable demand, particularly from laboratories focusing on cancer therapeutics and enzyme modulation – two areas dominating recent scientific literature. Its structural similarity to known EGFR inhibitors has sparked particular interest in oncology circles.

Future research directions for this compound may explore its potential in combinatorial chemistry libraries or as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity (predicted logP ~2.8) suggests favorable cell membrane permeability, a key parameter in modern drug development. These characteristics position it well for investigations into neglected tropical diseases, another emerging focus area in global health initiatives.

In conclusion, 2-chloro-N-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylbenzamide represents a compelling case study in contemporary medicinal chemistry. Its structural features and synthetic accessibility make it valuable for both academic research and industrial applications. As the scientific community continues to explore privileged structures in drug design, compounds like this will undoubtedly play increasingly important roles in addressing unmet medical needs.